Cas no 2171827-29-3 (2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid)
2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid
- 2171827-29-3
- 2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid
- EN300-1514194
-
- Inchi: 1S/C27H26N2O5S/c30-25(31)17-35-14-13-28-26(32)19-11-9-18(10-12-19)15-29-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24H,13-17H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: FVGMPYDAYMQBJN-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCNC(C1C=CC(=CC=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 490.15624311g/mol
- Monoisotopic Mass: 490.15624311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 130Ų
2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514194-1.0g |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1514194-50mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-100mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-250mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-500mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-1000mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-2500mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-5000mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1514194-10000mg |
2-{[2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)ethyl]sulfanyl}acetic acid |
2171827-29-3 | 10000mg |
$14487.0 | 2023-09-27 |
2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid
Comprehensive Overview of 2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid (CAS No. 2171827-29-3)
In the realm of organic chemistry and pharmaceutical research, 2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid (CAS No. 2171827-29-3) stands out as a sophisticated compound with significant applications. This molecule, often abbreviated for convenience, incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, a feature that makes it invaluable in peptide synthesis and drug development. The presence of the Fmoc group ensures stability during chemical reactions, a critical factor in modern synthetic methodologies.
The compound's structure includes a thioether linkage and a carboxylic acid functional group, which enhance its reactivity and versatility. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the context of bioconjugation and prodrug design. With the growing demand for personalized medicine and targeted therapies, compounds like 2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid are gaining traction in academic and industrial labs alike.
One of the most searched topics related to this compound is its synthetic pathway. Scientists and students frequently inquire about the optimal conditions for its preparation, including solvent choices, temperature control, and catalytic systems. The compound's CAS No. 2171827-29-3 is often used as a reference in patent literature and research papers, highlighting its importance in intellectual property and innovation. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in laboratories focused on peptide-based therapeutics.
Another area of interest is the compound's potential in drug delivery systems. The Fmoc group can be selectively removed under mild conditions, making it an attractive candidate for controlled release formulations. This aligns with current trends in nanomedicine and biomaterials, where precision and efficiency are paramount. Discussions on platforms like ResearchGate and PubMed often revolve around its structure-activity relationship (SAR) and how modifications to its core can yield derivatives with enhanced properties.
From an SEO perspective, keywords such as "Fmoc-protected amino acids," "peptide synthesis reagents," and "CAS 2171827-29-3 applications" are highly relevant. These terms reflect the queries of professionals seeking detailed information on this compound. Furthermore, the rise of AI-driven drug discovery has spurred interest in how such molecules can be optimized using machine learning algorithms, adding another layer of relevance to its study.
In conclusion, 2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid (CAS No. 2171827-29-3) is a cornerstone in synthetic chemistry and pharmaceutical research. Its multifaceted applications, from peptide synthesis to advanced drug delivery, underscore its importance in addressing contemporary challenges in healthcare and biotechnology. As research progresses, this compound is likely to remain at the forefront of innovation, driven by its unique chemical properties and adaptability.
2171827-29-3 (2-{2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)ethylsulfanyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)